(E)-3-(2,4-dichlorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile

• IUPAC Name: (Z)-3-(2,4-dichlorophenyl)-3-hydroxy-2-(1-methylbenzimidazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C17H11Cl2N3O/c1-22-15-5-3-2-4-14(15)21-17(22)12(9-20)16(23)11-7-6-10(18)8-13(11)19/h2-8,23H,1H3/b16-12-
• InChI Key: GXDJQJBGPYOEKU-VBKFSLOCSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(=C(C3=C(C=C(C=C3)Cl)Cl)O)C#N
• Isomeric SMILES: CN1C2=CC=CC=C2N=C1/C(=C(/C3=C(C=C(C=C3)Cl)Cl)\O)/C#N
• Molecular Formula: C17H11Cl2N3O
• Molecular Weight: 344.2 g/mol
• CAS No.: 476279-64-8

Description

(E)-3-(2,4-dichlorophenyl)-2-(1-methyl-1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile is a useful research compound. Its molecular formula is C17H11Cl2N3O and its molecular weight is 344.2. The purity is usually 95%.
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Scientific Research Applications

Facile Synthesis Methods

Research on the synthesis of related compounds includes methods for creating derivatives incorporating similar structural motifs, such as benzimidazole or chlorophenyl groups. For instance, a study presented a facile and convenient synthesis route for bis(2-(1H-benzo[d]imidazol-2(3H)-ylidene)-3-oxopropanenitrile) derivatives, highlighting the synthetic accessibility of complex molecules incorporating benzimidazole units (Mabkhot et al., 2010).

Chemical Properties and Reactivity

Studies on the chemical properties of related compounds include the formation of N-heterocyclic carbenes by tautomerization and the synthesis of (benzo[b]thienyl)methyl ethers of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)-ethanol, indicating interest in the chemical reactivity and potential applications of these structures in catalysis and organic synthesis (Liu et al., 2016).

Potential Biological Activities

The synthesis and investigation of compounds with similar structures for antimycotic and anticancer activities suggest a potential area of application for the compound . For example, synthesis and preliminary data on the antimycotic activity of similar compounds have been reported, indicating the medicinal chemistry potential of such molecules (Raga et al., 1992).

Anticorrosion Applications

Research has also explored the corrosion inhibition mechanisms of novel benzimidazole compounds for mild steel in HCl, showcasing the utility of benzimidazole derivatives in industrial applications, such as corrosion protection (Chaouiki et al., 2020).